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Compound of Interest

Compound Name: 2-Acetamidobenzoyl! chloride

Cat. No.: B15201398

CAS Number: 64180-31-0

This technical guide provides a comprehensive overview of 2-Acetamidobenzoyl chloride, a
key chemical intermediate. It is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its synthesis, properties, and applications.

Chemical Properties and Data

2-Acetamidobenzoyl chloride, also known as N-acetylanthranilic acid chloride, is a reactive
acyl chloride derivative of 2-acetamidobenzoic acid. Its chemical structure and key properties
are summarized below.

Property Value

CAS Number 64180-31-0[1]

Molecular Formula CoHsCINO2[1]

Molecular Weight 197.62 g/mol [1]

IUPAC Name 2-acetamidobenzoyl chloride[1]

N-acetylanthranilic acid chloride, o-
Synonyms ) )
acetamidobenzoyl chloride[1]
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Synthesis of 2-Acetamidobenzoyl Chloride

The primary method for the synthesis of 2-Acetamidobenzoyl chloride is the reaction of 2-
acetamidobenzoic acid with a chlorinating agent, most commonly thionyl chloride (SOCIz). This
reaction proceeds via a nucleophilic acyl substitution mechanism.

General Experimental Protocol

This protocol is a generalized procedure based on common methods for the synthesis of acyl
chlorides from carboxylic acids.

Materials:

e 2-acetamidobenzoic acid

e Thionyl chloride (SOCI2)

o Anhydrous dichloromethane (DCM) or other inert solvent (e.g., toluene)
e Dry glassware

e Magnetic stirrer and heating mantle

» Rotary evaporator

Procedure:

 In a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser under
an inert atmosphere (e.g., nitrogen or argon), suspend 2-acetamidobenzoic acid in an
excess of thionyl chloride or in an anhydrous solvent such as dichloromethane.

e The reaction mixture is then heated to reflux. The progress of the reaction can be monitored
by observing the cessation of gas evolution (HCI and SO2).[2]

 After the reaction is complete, the excess thionyl chloride and solvent are removed under
reduced pressure using a rotary evaporator.[3][4]
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e The crude 2-Acetamidobenzoyl chloride is typically obtained as a solid or oil and can be
used directly in subsequent reactions or purified further.

Purification: Purification can be achieved by recrystallization from a suitable dry, non-polar
solvent or by vacuum distillation, though care must be taken to avoid decomposition.

Spectroscopic Data

The structural confirmation of 2-Acetamidobenzoyl chloride relies on various spectroscopic
techniques. While a specific complete dataset for this compound is not readily available in
public databases, the expected spectral characteristics are outlined below based on the
analysis of similar structures.

Spectroscopic Data Expected Characteristics

Aromatic protons (multiplets), acetyl methyl
1H NMR protons (singlet), and amide proton (broad
singlet).

Carbonyl carbon of the acyl chloride, carbonyl
13C NMR carbon of the amide, aromatic carbons, and the

acetyl methyl carbon.

Strong C=0 stretching band for the acyl chloride
FTIR ( )y (typically ~1780-1815 cm~1), another C=0
cm-
stretching band for the amide (around 1660-

1680 cm~1), and N-H stretching vibrations.

A molecular ion peak corresponding to the
M Spect try (/) molecular weight, and characteristic
ass Spectrometry (m/z _ _ _
fragmentation patterns including the loss of the

chlorine atom and the acyl group.

Chemical Reactivity and Applications in Drug
Development

As an acyl chloride, 2-Acetamidobenzoyl chloride is a reactive electrophile that readily
undergoes nucleophilic acyl substitution reactions. This reactivity makes it a valuable
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intermediate in organic synthesis, particularly in the pharmaceutical industry.

Reactions with Nucleophiles

2-Acetamidobenzoyl chloride reacts with a variety of nucleophiles, such as amines, alcohols,
and water, to form amides, esters, and carboxylic acids, respectively. These reactions are

typically rapid and highly exothermic.

Experimental Workflow: Amide Formation

2-Acetamidobenzoyl_chloride Acylation .| Amide_Product

Reaction_Vessel

HCI_byproduct

Nucleophilic_Amine

Click to download full resolution via product page

Caption: Workflow for the synthesis of amides from 2-Acetamidobenzoyl chloride.

Role as a Pharmaceutical Intermediate

Acyl chlorides are fundamental building blocks in the synthesis of a wide range of active
pharmaceutical ingredients (APIs).[5][6][7] 2-Acetamidobenzoyl chloride can be utilized to
introduce the 2-acetamidobenzoyl moiety into a larger molecule, which may be a critical step in
the synthesis of various therapeutic agents. The acetamido group can influence the
pharmacological properties of the final compound, such as its binding affinity to biological

targets and its metabolic stability.

Logical Relationship: From Intermediate to API
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Caption: Role of 2-Acetamidobenzoyl chloride in a synthetic pathway to an API.
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Safety and Handling

Acyl chlorides, including 2-Acetamidobenzoyl chloride, are corrosive and moisture-sensitive
compounds. They react with water to release hydrochloric acid, which is also corrosive and
toxic. Therefore, appropriate safety precautions must be taken when handling this chemical.

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.

» Handling: Handle in a well-ventilated fume hood to avoid inhalation of vapors.

o Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere to
prevent decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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